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Compound of Interest

Compound Name: Thianthrene-1-boronic acid

Cat. No.: B034495 Get Quote

Thianthrene-1-boronic acid: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Thianthrene-1-boronic acid, a

heterocyclic organic compound of interest in chemical synthesis and potentially in drug

discovery. This document outlines its chemical identity, key physicochemical properties, and

applications, with a focus on presenting clear, structured data and illustrating its utility in

common synthetic methodologies.

Core Chemical Identity
Thianthrene-1-boronic acid is an aromatic boronic acid containing the thianthrene scaffold.

Thianthrene itself is a sulfur-containing heterocyclic compound.[1] The presence of the boronic

acid group makes it a valuable reagent in organic synthesis, particularly in cross-coupling

reactions.

CAS Number: 108847-76-3[2][3][4][5][6][7][8]

IUPAC Name: Thianthren-1-ylboronic acid[2][7]

Synonyms: 1-Thianthrenylboronic acid[4][6][7]
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Molecular Structure
The molecular structure of Thianthrene-1-boronic acid consists of a thianthrene core with a

boronic acid group (-B(OH)₂) substituted at the 1-position.

Caption: 2D representation of the molecular structure of Thianthrene-1-boronic acid.

Physicochemical Properties
A summary of the key physicochemical properties of Thianthrene-1-boronic acid is provided

in the table below.

Property Value References

Molecular Formula C₁₂H₉BO₂S₂ [2][4][5][7]

Molecular Weight 260.14 g/mol [4][7][8]

Melting Point 146-149 °C [4][5][6]

Appearance
White to light yellow crystalline

powder
[5]

Solubility
Soluble in water and various

organic solvents
[5]

SMILES OB(O)c1cccc2Sc3ccccc3Sc12 [4][8]

InChI

1S/C12H9BO2S2/c14-

13(15)8-4-3-7-11-12(8)17-10-

6-2-1-5-9(10)16-11/h1-7,14-

15H

[4][8]

InChIKey
FZEWPLIHPXGNTB-

UHFFFAOYSA-N
[4][8]

Synthesis and Applications
General Synthesis
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The preparation of Thianthrene-1-boronic acid is typically achieved through the condensation

reaction of thianthrene with trimethoxyborane.[5] This reaction is generally conducted in a

suitable solvent under heat, followed by crystallization and purification to yield the final product.

[5] More advanced and specific synthetic protocols for boronic acids are widely documented in

chemical literature, often involving borylation of an organometallic intermediate.[9]

Key Applications in Drug Discovery and Organic
Synthesis
Boronic acids are recognized for their versatility in medicinal chemistry and organic synthesis.

[10][11] They can enhance the potency of drug candidates and improve their pharmacokinetic

profiles.[11] Thianthrene-1-boronic acid serves as a key reactant in several important

chemical transformations:

Suzuki-Miyaura Cross-Coupling Reactions: This compound is extensively used as a coupling

partner in Suzuki-Miyaura reactions to form carbon-carbon bonds.[4][8] This reaction is a

cornerstone of modern organic synthesis, particularly in the pharmaceutical industry.[8]

Catalyzed Oxidative Cross-Couplings: It participates in Pd²⁺ and Cu²⁺ catalyzed oxidative

cross-coupling reactions.[4][8]

Synthesis of Biologically Active Molecules: Due to its utility in forming complex molecular

architectures, it is a valuable building block for the preparation of biologically and

pharmacologically active molecules.[4][8]

Precursor to Aryl Sulfonium Salts: Arylboronic acids can be converted to aryl sulfonium salts,

which are versatile electrophilic reagents for further chemical modifications.[12]

Experimental Protocols
While a detailed, step-by-step experimental protocol for the synthesis of Thianthrene-1-
boronic acid is not provided in the immediate search results, a general workflow for its

application in a Suzuki-Miyaura cross-coupling reaction is outlined below. This is a

representative application of this class of compounds.
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Caption: Generalized workflow for a Suzuki-Miyaura cross-coupling reaction using

Thianthrene-1-boronic acid.

Safety Information
Thianthrene-1-boronic acid is considered to have high safety, but standard laboratory

precautions should be observed.[5] It may cause irritation to the eyes, skin, and respiratory

system.[5][6] Therefore, appropriate personal protective equipment, such as gloves and safety

glasses, should be worn during handling.[5][8] It should be stored away from high temperatures

and sources of ignition.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

